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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B070116 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Co 101244 hydrochloride. It includes

detailed operational procedures and disposal plans to ensure laboratory safety and proper

chemical management, building a foundation of trust through value-added information beyond

the product itself.

Chemical and Physical Properties
Co 101244 hydrochloride is a potent and selective antagonist of GluN2B-containing N-methyl-

D-aspartate (NMDA) receptors.[1][2] It is intended for laboratory research use only.[3]
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Property Value Source

IUPAC Name

1-[2-(4-

Hydroxyphenoxy)ethyl]-4-[(4-

methylphenyl)methyl]-4-

piperidinol hydrochloride

Tocris Bioscience

Synonyms PD 174494 hydrochloride MedChemExpress[4]

CAS Number 193359-26-1 Santa Cruz Biotechnology[3]

Molecular Formula C₂₁H₂₇NO₃·HCl Santa Cruz Biotechnology[3]

Molecular Weight 377.91 g/mol Santa Cruz Biotechnology[3]

Purity >99% Santa Cruz Biotechnology[3]

Appearance Solid Cayman Chemical[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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PPE Category Requirement Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against splashes and

airborne particles.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves prior to use and

use proper glove removal

technique.

Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal

conditions of use with

adequate ventilation. If dust is

generated, use a NIOSH-

approved respirator.

Prevents inhalation of airborne

particles.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Co 101244
hydrochloride and ensuring laboratory safety.

Safe Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

Dispensing: When weighing and preparing solutions, minimize the generation of dust.

Solution Preparation: For stock solutions, refer to the solubility data below. Once prepared,

aliquot solutions to prevent repeated freeze-thaw cycles.[4]
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Solvent Maximum Concentration

Water 100 mM

DMSO 50 mM

Storage Conditions
Short-term Storage (powder): Store at +4°C.[1][2]

Long-term Storage (solutions):

-20°C for up to 1 month.[4]

-80°C for up to 6 months.[4]

General Storage: Keep the container tightly closed in a dry and well-ventilated place.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Scenario Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Spill

1. Evacuate personnel from the immediate area.

2. Wear appropriate PPE. 3. Absorb the spill

with inert material (e.g., vermiculite, sand, or

earth). 4. Place the absorbed material into a

suitable, closed container for disposal. 5. Clean

the spill area with soap and water.

Disposal Plan
Dispose of Co 101244 hydrochloride and its contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Unused Product: Dispose of as hazardous waste. Do not allow the chemical to enter drains.

Contaminated Packaging: Dispose of in a regulated landfill site or other approved method for

hazardous or toxic wastes.

Waste Solutions: Collect in a designated, labeled waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b070116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While the full, detailed experimental protocols from key cited literature could not be retrieved in

their entirety, a generalized workflow for in vitro and in vivo studies can be outlined based on

the available information. Researchers should consult the original publications for specific

parameters.

Generalized In Vitro Electrophysiology Protocol (based
on Mirante et al., 2014)
This protocol describes a general approach for studying the effects of Co 101244
hydrochloride on synaptic plasticity in brain slices.

Brain Slice Preparation:

Anesthetize an adult mouse and perfuse transcardially with ice-cold, oxygenated artificial

cerebrospinal fluid (aCSF).

Rapidly dissect the brain and prepare coronal slices (e.g., 300-400 µm) containing the

region of interest (e.g., amygdala) using a vibratome in ice-cold aCSF.

Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour before

recording.

Electrophysiological Recording:

Transfer a slice to the recording chamber and continuously perfuse with oxygenated

aCSF.

Obtain whole-cell patch-clamp recordings from neurons in the target region.

Record baseline synaptic transmission by stimulating afferent pathways and recording

postsynaptic responses.

Drug Application:

Prepare a stock solution of Co 101244 hydrochloride in an appropriate solvent (e.g.,

water or DMSO).
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Dilute the stock solution to the final desired concentration in aCSF immediately before

use.

Bath-apply Co 101244 hydrochloride to the brain slice and record the effects on synaptic

transmission.

Data Analysis:

Analyze the recorded electrophysiological data to determine the effect of Co 101244
hydrochloride on parameters such as synaptic strength and plasticity (e.g., long-term

potentiation or depression).

Generalized In Vivo Protocol for Assessing
Neuroprotective Effects
This protocol provides a general framework for evaluating the neuroprotective effects of Co
101244 hydrochloride in a rodent model of neurological injury.

Animal Model:

Select an appropriate animal model for the neurological condition of interest (e.g., a model

of stroke or traumatic brain injury).

House animals in a controlled environment with access to food and water ad libitum.

Drug Administration:

Prepare a sterile solution of Co 101244 hydrochloride for in vivo administration (e.g.,

dissolved in saline or another suitable vehicle).

Administer Co 101244 hydrochloride to the animals via the desired route (e.g.,

intraperitoneal, intravenous, or subcutaneous injection) at the specified dose and time

relative to the induced injury.

Behavioral Assessment:

Conduct a battery of behavioral tests to assess neurological function at various time points

post-injury.
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Histological Analysis:

At the end of the study, euthanize the animals and collect brain tissue.

Perform histological staining (e.g., Nissl staining, TUNEL assay) to assess the extent of

neuronal damage and the neuroprotective effects of Co 101244 hydrochloride.

Data Analysis:

Statistically analyze the behavioral and histological data to determine the efficacy of Co
101244 hydrochloride in providing neuroprotection.

Signaling Pathway and Experimental Workflow
Co 101244 hydrochloride exerts its effects by selectively blocking the GluN2B subunit of the

NMDA receptor. This action inhibits the downstream signaling cascades associated with

excitotoxicity.
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Caption: Mechanism of action of Co 101244 hydrochloride.
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Caption: Generalized workflow for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. journals.physiology.org [journals.physiology.org]

3. journals.physiology.org [journals.physiology.org]

4. Visceral organ cross-sensitization – an integrated perspective - PMC
[pmc.ncbi.nlm.nih.gov]

5. journals.physiology.org [journals.physiology.org]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Co 101244
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070116#personal-protective-equipment-for-handling-
co-101244-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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